Cas no 1227606-29-2 (3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine)

• Product Name: 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine
• CAS No: 1227606-29-2
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4925296
• Update Time: 2025-08-04

3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine
• 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-6-8-5-9(14)7-16-12(8)10-3-1-2-4-11(10)15/h1-5,7H,6H2
• InChI Key： OJQPHUAFEDGLHF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CN=C1C1C=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine

Introduction to 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine (CAS No: 1227606-29-2)

3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1227606-29-2, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of both bromomethyl and fluoro substituents in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The bromomethyl group (–CH₂Br) is a key functional moiety that enables nucleophilic substitution reactions, allowing for further functionalization of the pyridine core. This property is particularly useful in constructing biaryl systems, which are prevalent in many biologically active compounds. Additionally, the fluoro groups (–F) at the 5th and 2-(2-fluorophenyl) positions introduce electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derived molecules. The 2-fluorophenyl ring further enhances the compound's complexity and potential for interaction with biological targets.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve drug-like properties such as metabolic stability, lipophilicity, and cell membrane permeability. Studies have demonstrated that fluorine atoms can significantly influence the binding affinity and selectivity of small-molecule drugs by altering electronic distributions and steric hindrance. The compound 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine exemplifies this trend, as its dual fluorination and bromomethylation provide a strategic platform for developing novel therapeutic agents.

One of the most compelling applications of this compound lies in its role as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can attach various pharmacophores that target specific kinase domains. The presence of the fluoro groups ensures that the resulting inhibitors exhibit enhanced binding affinity and resistance to metabolic degradation. For instance, recent studies have shown that fluorinated pyridines can improve the solubility and bioavailability of kinase inhibitors, making them more effective in vivo.

Another area where 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine has shown promise is in the development of antiviral agents. The structural motif of this compound shares similarities with known antiviral drugs that target viral proteases or polymerases. The ability to introduce diverse substituents via nucleophilic aromatic substitution reactions allows for fine-tuning of binding interactions with viral targets. Furthermore, the electronic effects induced by the fluoro groups can enhance the stability of drug candidates against enzymatic degradation, thereby prolonging their therapeutic efficacy.

The synthesis of 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation reactions followed by selective functionalization at specific positions on the pyridine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only streamline the production process but also open doors for further derivatization using state-of-the-art synthetic tools.

From a computational chemistry perspective, virtual screening methods have been increasingly used to identify potential drug candidates derived from this compound. Molecular docking studies suggest that derivatives of 3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine can interact with various biological targets with high affinity. For example, computational models have predicted strong binding interactions between fluoro-substituted pyridines and protein kinases, validating their potential as lead compounds in drug discovery programs.

The growing interest in fluorinated heterocycles has also spurred innovation in analytical techniques for characterizing these compounds. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm structural integrity and purity. These advanced analytical methods ensure that researchers can reliably assess the quality of synthesized derivatives before proceeding to biological testing.

In conclusion,3-Bromomethyl-5-fluoro-2-(2-fluorophenyl)pyridine (CAS No: 1227606-29-2) represents a promising scaffold for developing next-generation pharmaceuticals. Its unique structural features—comprising both reactive bromomethyl and electron-withdrawing fluoro substituents—make it an invaluable intermediate for constructing biologically active molecules. As research continues to uncover new therapeutic applications for fluorinated pyridines,this compound is poised to play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.